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Compound of Interest

Compound Name:
6',7'-Dihydroxybergamottin

acetonide

Cat. No.: B12527030 Get Quote

Essential Safety and Handling Guide for 6',7'-
Dihydroxybergamottin Acetonide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

6',7'-Dihydroxybergamottin acetonide. The following procedures are based on the known

characteristics of the parent compound, 6',7'-Dihydroxybergamottin, a naturally occurring

furanocoumarin, and general safety protocols for related chemical structures. Adherence to

these guidelines is essential to ensure a safe laboratory environment.

Physicochemical and Hazard Data
A comprehensive understanding of the compound's properties is the first step in safe handling.

The following table summarizes key data for 6',7'-Dihydroxybergamottin acetonide and

highlights the potential hazards associated with furanocoumarins.
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Property Value Source/Comment

Chemical Name
6',7'-Dihydroxybergamottin

acetonide

CAS Number 684217-08-1 [1]

Molecular Formula C₂₄H₂₈O₆ [1]

Molecular Weight 412.48 g/mol [1]

Appearance
Typically exists as a solid at

room temperature
[1]

Boiling Point 549.2 ± 50.0 °C at 760 mmHg [1]

Density 1.2 ± 0.1 g/cm³ [1]

Primary Hazards

Based on related

furanocoumarins: Potential for

skin irritation, possible risk of

impaired fertility, and may be

harmful if swallowed or

inhaled.[2][3]

Lacks specific toxicology data.

Caution is advised.

Known Biological Activity

The parent compound, 6',7'-

Dihydroxybergamottin, is a

known inhibitor of cytochrome

P450 enzymes, particularly

CYP3A4.[4][5][6][7][8]

This may have implications for

drug interaction studies.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 6',7'-Dihydroxybergamottin acetonide is crucial for

minimizing risk. This section outlines a step-by-step operational plan.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[2]

Keep the container tightly sealed and clearly labeled.[2]

For long-term storage as a powder, -20°C is recommended.[1]

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear nitrile rubber gloves. A glove thickness of at least 0.11 mm is

recommended.[9]

Body Protection: A laboratory coat is required. For operations with a higher risk of splashing,

consider a chemical-resistant apron.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator is necessary to avoid inhalation of dust.[2]

3. Handling and Experimental Procedures:

All handling of the solid compound should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Avoid the formation of dust.[2]

Use dedicated spatulas and weighing boats for transferring the compound.

For solution preparation, add the solid to the solvent slowly to prevent splashing.

Ensure an eyewash station and safety shower are readily accessible.[10]

4. Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and unused compound,

must be treated as hazardous chemical waste.
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Dispose of waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in regular trash.[2]

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 6',7'-
Dihydroxybergamottin acetonide in a laboratory setting.
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Safe Handling Workflow for 6',7'-Dihydroxybergamottin Acetonide
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Caption: Workflow for handling 6',7'-Dihydroxybergamottin acetonide.
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This comprehensive guide is intended to provide a framework for the safe handling of 6',7'-
Dihydroxybergamottin acetonide. Researchers should always consult their institution's

specific safety protocols and exercise caution when working with any chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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